Cas no 176019-04-8 ((2R,3R)-3-hydroxypiperidine-2-carboxylic acid)

• Product Name: (2R,3R)-3-hydroxypiperidine-2-carboxylic acid
• CAS No: 176019-04-8
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 112219
• PubChem ID: 10920637
• Update Time: 2025-05-21

(2R,3R)-3-hydroxypiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 3-hydroxy-, (2R,3R)-
• (2R,3R)-3-hydroxypiperidine-2-carboxylic acid
• 2-Piperidinecarboxylicacid,3-hydroxy-,(2R,3R)-(9CI)
• CS-0137641
• (2R,3R)-3-Hydroxypiperidine-2-carboxylicacid
• trans-3-hydroxy pipecolic acid
• CHEMBL404859
• AS-80556
• DTXSID10448292
• AKOS006351303
• 2-Piperidinecarboxylic acid, 3-hydroxy-, (2R,3R)-
• starbld0000616
• SCHEMBL3260294
• 176019-04-8
• E81718
• trans-3-hydroxypipecolic acid
• (2R,3R)-3-Hydroxypipecolic Acid
• trans-3-hydroxypiperidine-2-carboxylic acid
• DB-327673
• DB-335795
• 208649-02-9

• Inchi： 1S/C6H11NO3/c8-4-2-1-3-7-5(4)6(9)10/h4-5,7-8H,1-3H2,(H,9,10)/t4-,5-/m1/s1
• InChI Key： FDMYUQHVJYNDLI-RFZPGFLSSA-N
• SMILES： O[C@@H]1CCCN[C@H]1C(=O)O

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,3R)-3-hydroxypiperidine-2-carboxylic acid

Comprehensive Overview of (2R,3R)-3-hydroxypiperidine-2-carboxylic acid (CAS No. 176019-04-8)

(2R,3R)-3-hydroxypiperidine-2-carboxylic acid (CAS No. 176019-04-8) is a chiral piperidine derivative with significant applications in pharmaceutical and biochemical research. This compound, characterized by its stereospecific hydroxyl and carboxylic acid functional groups, has garnered attention for its potential role in drug discovery, enzyme inhibition, and asymmetric synthesis. Researchers are increasingly exploring its utility in designing novel therapeutics, particularly in targeting neurological and metabolic disorders.

The structural uniqueness of (2R,3R)-3-hydroxypiperidine-2-carboxylic acid lies in its stereochemistry, which influences its binding affinity to biological targets. Its hydroxyl group at the 3-position and carboxylic acid moiety at the 2-position make it a versatile building block for peptidomimetics and bioactive molecules. Recent studies highlight its relevance in modulating GABA receptors and amino acid transporters, aligning with current trends in neuroscience and precision medicine.

In the context of green chemistry, this compound is also being investigated for its potential in sustainable synthesis routes. With growing interest in biocatalysis and enantioselective reactions, (2R,3R)-3-hydroxypiperidine-2-carboxylic acid serves as a substrate for engineered enzymes, addressing the demand for eco-friendly pharmaceutical production. This aligns with the industry's shift toward carbon-neutral processes and renewable feedstocks.

From a commercial perspective, the demand for high-purity chiral intermediates like (2R,3R)-3-hydroxypiperidine-2-carboxylic acid is rising, driven by advancements in orphan drug development and personalized therapies. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards like ICH guidelines. Suppliers often emphasize GMP-grade synthesis to meet the needs of clinical-stage biotech companies.

Frequently asked questions about this compound include its solubility profile, stability under physiological conditions, and scalable synthesis methods. Researchers also inquire about its synergistic effects with other bioactive molecules, reflecting the compound's interdisciplinary relevance. For instance, its potential in glycobiology and protease inhibition is a hot topic in academic forums.

In summary, (2R,3R)-3-hydroxypiperidine-2-carboxylic acid (CAS No. 176019-04-8) represents a multifaceted tool for modern drug design and synthetic chemistry. Its applications span from central nervous system drug candidates to biocatalytic transformations, making it a compound of enduring scientific and industrial value. As research continues to uncover its mechanistic insights, its role in addressing unmet medical needs will likely expand further.